Cas no 1805243-69-9 (6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile)

6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile is a halogenated pyridine derivative with a versatile reactivity profile, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of bromo, iodo, and difluoromethyl substituents enhances its utility in cross-coupling reactions, nucleophilic substitutions, and fluorination-based modifications. The acetonitrile moiety further expands its functionalization potential, enabling applications in heterocyclic chemistry. This compound’s multi-functional structure allows for precise structural diversification, supporting the development of complex bioactive molecules. Its stability under standard handling conditions ensures reliable performance in synthetic workflows. Suitable for research and industrial use, it serves as a key building block in medicinal chemistry and material science applications.

6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile structure

1805243-69-9 structure

Product Name:6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile

CAS No:1805243-69-9

MF:C₈H₄BrF₂IN₂

MW:372.936039924622

CID:4861122

Update Time:2025-05-23

6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile
- Inchi： 1S/C8H4BrF2IN2/c9-6-3-4(8(10)11)7(12)5(14-6)1-2-13/h3,8H,1H2
- InChI Key： ABSIYGLLSGVSFA-UHFFFAOYSA-N
- SMILES： IC1C(CC#N)=NC(=CC=1C(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 2.8
Topological Polar Surface Area: 36.7

6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029060108-1g	6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile	1805243-69-9	97%	1g	$1,549.60	2022-04-01

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Additional information on 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile

Comprehensive Overview of 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS No. 1805243-69-9)

6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS No. 1805243-69-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique halogenated structure, featuring bromine, iodine, and difluoromethyl functional groups, which contribute to its reactivity and potential applications. The compound's molecular formula, C₈H₄BrF₂IN₂, reflects its complex yet versatile nature, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated pyridines like 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile has surged due to their role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are particularly interested in its potential to serve as a building block for small-molecule inhibitors targeting enzymes and receptors involved in diseases such as cancer and inflammation. The compound's difluoromethyl group is a key feature, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, a hot topic in modern drug discovery.

The synthesis of 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile typically involves multi-step reactions, including halogenation and cyanation processes. Its CAS No. 1805243-69-9 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to verify its purity and structural integrity, which are critical for reproducibility in scientific studies.

From an industrial perspective, this compound aligns with the growing trend of sustainable chemistry and green synthesis. Companies are increasingly seeking halogenated intermediates that minimize environmental impact while maintaining high yields. 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile fits this niche due to its potential for scalable production and compatibility with catalytic methods, reducing waste generation—a priority for regulatory bodies like the EPA and REACH.

In the context of AI-driven drug discovery, 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile is a compelling case study. Computational models often highlight its structural motifs as favorable for molecular docking and virtual screening, addressing common search queries like "fluorinated pyridines in drug design" or "halogenated heterocycles for agrochemicals." Its iodine and bromine atoms also make it a candidate for radiolabeling applications, a technique gaining traction in diagnostic imaging.

Safety and handling protocols for CAS No. 1805243-69-9 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under major regulatory frameworks, its storage recommendations align with general guidelines for halogenated compounds, ensuring stability and longevity. Researchers frequently search for "stability of iodopyridines" or "handling difluoromethyl derivatives," underscoring the need for clear technical guidance.

In summary, 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS No. 1805243-69-9) represents a cutting-edge intersection of medicinal chemistry, materials science, and sustainable innovation. Its multifaceted applications and alignment with industry trends ensure its relevance in both academic and commercial spheres, making it a compound to watch in the evolving landscape of chemical research.